Cas no 2840-61-1 (3-Methyl-5-oxo-5-phenylvaleric Acid)

3-Methyl-5-oxo-5-phenylvaleric acid is a versatile intermediate in organic synthesis, particularly valued for its ketone and carboxylic acid functional groups. Its structure enables participation in various reactions, including condensations, reductions, and cyclizations, making it useful in pharmaceutical and fine chemical applications. The phenyl and methyl substituents contribute to its reactivity and selectivity in synthetic pathways. This compound is often employed in the preparation of more complex molecules, such as active pharmaceutical ingredients (APIs) or specialty chemicals. Its stability under standard conditions and well-defined purity make it a reliable choice for research and industrial processes requiring precise intermediates.
3-Methyl-5-oxo-5-phenylvaleric Acid structure
2840-61-1 structure
Product Name:3-Methyl-5-oxo-5-phenylvaleric Acid
CAS No:2840-61-1
MF:C12H14O3
MW:206.237763881683
MDL:MFCD01896657
CID:1434734
PubChem ID:2759973
Update Time:2025-05-21

3-Methyl-5-oxo-5-phenylvaleric Acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-oxo-5-phenylpentanoic acid
    • Benzenepentanoic acid, beta-methyl-delta-oxo-
    • 3-Methyl-5-Oxo-5-Phenylvaleric Acid
    • 3-methyl-5-oxo-5-phenylpen-tanoic acid
    • 3-methy-5-oxo-5-phenylpentanoic acid
    • 3-Methyl-5-oxo-5-phenylpentansaeure
    • 3-Methyl-5-oxo-5-phenyl-valeriansaeure
    • beta-Methyl-delta-oxobenzenepentanoic acid
    • 3-methyl-5-oxo-5-phenyl-pentanoic Acid
    • CAA84061
    • DB-262423
    • beta-Methyl-delta-oxo-benzenepentanoic Acid; 4-Benzoyl-3-methyl-butyric Acid
    • AKOS005370739
    • 3-Methyl-5-oxo-5-phenylpentanoic acid; Benzenepentanoic acid, beta-methyl-delta-oxo-; 3-Methyl-5-Oxo-5-Phenylvaleric Acid
    • MFCD01896657
    • CS-0318218
    • 3-methyl-5-oxo-5-phenylpentanoicacid
    • 2840-61-1
    • A876723
    • DTXSID00374975
    • 3-methyl-5-oxo-5-phenylvaleric acid, AldrichCPR
    • STL177556
    • 3-Methyl-5-oxo-5-phenylvaleric Acid
    • MDL: MFCD01896657
    • Inchi: 1S/C12H14O3/c1-9(8-12(14)15)7-11(13)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,14,15)
    • InChI Key: DGKMKGNXHZXIKE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC(C)CC(=O)O

Computed Properties

  • Exact Mass: 206.09400
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 78.5-79.5 ºC
  • Solubility: Very slightly soluble (0.8 g/l) (25 º C),
  • PSA: 54.37000
  • LogP: 2.37020

3-Methyl-5-oxo-5-phenylvaleric Acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-Methyl-5-oxo-5-phenylvaleric Acid Pricemore >>

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Additional information on 3-Methyl-5-oxo-5-phenylvaleric Acid

Research Brief on 3-Methyl-5-oxo-5-phenylvaleric Acid (CAS: 2840-61-1): Recent Advances and Applications

3-Methyl-5-oxo-5-phenylvaleric Acid (CAS: 2840-61-1) is a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of anti-inflammatory and anticancer drug discovery. This research brief consolidates the latest findings on the compound, focusing on its synthetic pathways, biological activities, and potential applications in the pharmaceutical industry.

A recent study published in the Journal of Medicinal Chemistry explored the role of 3-Methyl-5-oxo-5-phenylvaleric Acid as a precursor in the synthesis of small-molecule inhibitors targeting cyclooxygenase-2 (COX-2). The study demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The researchers utilized a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced selectivity and efficacy.

In another significant development, a team from the University of Cambridge reported the use of 3-Methyl-5-oxo-5-phenylvaleric Acid in the synthesis of novel histone deacetylase (HDAC) inhibitors. These inhibitors showed promising results in preclinical models of leukemia, with the compound's phenylvaleric acid moiety playing a critical role in binding to the HDAC active site. The study, published in Nature Chemical Biology, provides a foundation for further development of targeted cancer therapies.

Advancements in synthetic methodologies have also been reported. A recent paper in Organic Letters detailed an efficient, one-pot synthesis of 3-Methyl-5-oxo-5-phenylvaleric Acid using a palladium-catalyzed carbonylation reaction. This method offers significant improvements in yield and purity compared to traditional approaches, making it more suitable for large-scale pharmaceutical production. The authors emphasized the method's scalability and its potential to reduce production costs for downstream applications.

From a pharmacological perspective, research has uncovered new insights into the compound's mechanism of action. Studies indicate that 3-Methyl-5-oxo-5-phenylvaleric Acid derivatives can modulate multiple signaling pathways, including NF-κB and MAPK, suggesting their potential as multi-target therapeutic agents. This polypharmacological profile makes them particularly attractive for treating complex diseases like rheumatoid arthritis and certain cancers.

Looking forward, the pharmaceutical industry is showing increased interest in 3-Methyl-5-oxo-5-phenylvaleric Acid as a versatile building block for drug development. Several patents filed in the past year demonstrate its utility in creating prodrugs with improved pharmacokinetic properties. As research continues to uncover new applications and optimize synthetic approaches, this compound is poised to play an increasingly important role in medicinal chemistry and drug discovery.

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